Cas no 1700349-94-5 (Butyl(5-methoxypentyl)amine)

• Product Name: Butyl(5-methoxypentyl)amine
• CAS No: 1700349-94-5
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 5901751
• PubChem ID: 105931455
• Update Time: 2025-05-25

Butyl(5-methoxypentyl)amine Chemical and Physical Properties

Names and Identifiers

• butyl(5-methoxypentyl)amine
• 1700349-94-5
• EN300-800375
• Butyl(5-methoxypentyl)amine

• Inchi： 1S/C10H23NO/c1-3-4-8-11-9-6-5-7-10-12-2/h11H,3-10H2,1-2H3
• InChI Key： JWQQBSKGEKTYMI-UHFFFAOYSA-N
• SMILES： O(C)CCCCCNCCCC

Computed Properties

• Exact Mass: 173.177964357g/mol
• Monoisotopic Mass: 173.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 76.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Additional information on Butyl(5-methoxypentyl)amine

Recent Advances in the Study of Butyl(5-methoxypentyl)amine (CAS: 1700349-94-5) in Chemical Biology and Pharmaceutical Research

Butyl(5-methoxypentyl)amine (CAS: 1700349-94-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This amine derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. The compound's molecular structure, featuring a butyl group and a 5-methoxypentyl moiety, provides a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and characterization of Butyl(5-methoxypentyl)amine, with particular attention to its physicochemical properties and reactivity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its purity and structural integrity. Additionally, computational modeling has been utilized to predict its interactions with biological targets, offering insights into its potential therapeutic applications.

One of the key areas of research involving Butyl(5-methoxypentyl)amine is its role as a building block in the synthesis of more complex molecules. Researchers have explored its use in the development of novel pharmacophores, aiming to enhance drug efficacy and reduce side effects. Preliminary results indicate that derivatives of this compound exhibit favorable binding affinities to specific protein targets, suggesting its utility in the design of next-generation therapeutics.

In the context of drug delivery systems, Butyl(5-methoxypentyl)amine has been investigated for its ability to improve the solubility and bioavailability of poorly water-soluble drugs. Its amphiphilic nature allows it to function as a surfactant or a co-solvent, facilitating the formulation of stable drug formulations. These findings highlight its potential to address challenges in drug delivery and formulation science.

Furthermore, recent in vitro and in vivo studies have demonstrated the compound's low toxicity profile and good biocompatibility, making it a viable candidate for further preclinical development. However, more extensive toxicological and pharmacokinetic studies are required to fully assess its safety and efficacy in therapeutic applications.

In conclusion, Butyl(5-methoxypentyl)amine (CAS: 1700349-94-5) represents a promising compound in the field of chemical biology and pharmaceutical research. Its versatile applications, from drug design to delivery systems, underscore its potential to contribute to advancements in medicine and biotechnology. Future research should focus on expanding its synthetic utility, exploring its biological activities, and translating these findings into clinical applications.